Cas no 796066-96-1 (N-(2-((4-Chlorophenyl)amino)-2-oxoethyl)-N-methyl-2-(methylthio)nicotinamide)

• Product Name: N-(2-((4-Chlorophenyl)amino)-2-oxoethyl)-N-methyl-2-(methylthio)nicotinamide
• CAS No: 796066-96-1
• MF: C₁₆H₁₆ClN₃O₂S
• MW: 349.835141181946
• CID: 5815544
• PubChem ID: 2454813
• Update Time: 2025-06-26

N-(2-((4-Chlorophenyl)amino)-2-oxoethyl)-N-methyl-2-(methylthio)nicotinamide Chemical and Physical Properties

Names and Identifiers

• SMR000590967
• EN300-26592433
• CHEMBL1540041
• 796066-96-1
• N-(4-chlorophenyl)-2-{N-methyl-1-[2-(methylsulfanyl)pyridin-3-yl]formamido}acetamide
• MLS001171282
• N-(2-((4-Chlorophenyl)amino)-2-oxoethyl)-N-methyl-2-(methylthio)nicotinamide
• Z26870517
• starbld0006322
• AKOS033980308

• Inchi： 1S/C16H16ClN3O2S/c1-20(16(22)13-4-3-9-18-15(13)23-2)10-14(21)19-12-7-5-11(17)6-8-12/h3-9H,10H2,1-2H3,(H,19,21)
• InChI Key： ITGICRBJOIMLGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CN(C)C(C1=CC=CN=C1SC)=O)=O

Computed Properties

• Exact Mass: 349.0651756g/mol
• Monoisotopic Mass: 349.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.6Ų

Additional information on N-(2-((4-Chlorophenyl)amino)-2-oxoethyl)-N-methyl-2-(methylthio)nicotinamide

Introduction to N-(2-((4-Chlorophenyl)amino)-2-oxoethyl)-N-methyl-2-(methylthio)nicotinamide (CAS No. 796066-96-1)

N-(2-((4-Chlorophenyl)amino)-2-oxoethyl)-N-methyl-2-(methylthio)nicotinamide, a compound with the CAS number 796066-96-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of nicotinamide derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a complex arrangement of functional groups, including a 4-chlorophenylamino group, an ethylidene oxo group, a methyl group, and a methylthio substituent. These structural elements contribute to its unique chemical properties and biological interactions. The presence of the 4-chlorophenylamino group, in particular, is noteworthy as it has been shown to enhance binding affinity to certain biological targets, making it a valuable moiety in drug design.

In recent years, nicotinamide derivatives have been extensively studied for their potential in modulating various biological pathways. Nicotinamide, also known as vitamin B3, plays a crucial role in cellular metabolism and has been implicated in numerous physiological processes. Derivatives of nicotinamide have shown promise in treating a range of conditions, from neurodegenerative diseases to inflammatory disorders.

The synthesis of N-(2-((4-Chlorophenyl)amino)-2-oxoethyl)-N-methyl-2-(methylthio)nicotinamide involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the condensation of ethyl acetoacetate with an appropriate amine derivative, followed by functional group transformations to introduce the 4-chlorophenylamino and methylthio groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve high yields and purity.

The pharmacological profile of this compound has been the subject of extensive research. Preclinical studies have demonstrated that N-(2-((4-Chlorophenyl)amino)-2-oxoethyl)-N-methyl-2-(methylthio)nicotinamide exhibits potent activity against various disease models. Notably, it has shown significant efficacy in inhibiting the growth of certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival.

One of the most intriguing aspects of this compound is its interaction with enzymes and receptors relevant to metabolic disorders. Research indicates that it can selectively inhibit enzymes such as PDE4 (phosphodiesterase 4), which is implicated in conditions like chronic obstructive pulmonary disease (COPD) and rheumatoid arthritis. The ability to target these specific enzymes without significant off-target effects makes this compound an attractive candidate for further development.

The impact of the methylthio group on the biological activity of N-(2-((4-Chlorophenyl)amino)-2-oxoethyl)-N-methyl-2-(methylthio)nicotinamide is another area of active investigation. This sulfur-containing moiety has been shown to enhance solubility and bioavailability, which are critical factors for drug efficacy. Additionally, it can influence the compound's interaction with biological targets by introducing additional hydrogen bonding or hydrophobic interactions.

In clinical settings, the potential therapeutic applications of this compound are being explored across multiple indications. Early-phase trials have shown promising results in treating inflammatory conditions by reducing cytokine production and modulating immune responses. The dual action on both central nervous system and peripheral inflammatory pathways suggests broad therapeutic utility.

The development of N-(2-((4-Chlorophenyl)amino)-2-oxoethyl)-N-methyl-2-(methylthio)nicotinamide also highlights the importance of structure-activity relationship (SAR) studies in drug design. By systematically modifying key structural features, researchers can optimize potency, selectivity, and pharmacokinetic properties. This iterative approach has been crucial in refining the compound's profile for clinical translation.

The future direction of research on this compound includes exploring its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being employed to elucidate how N-(2-((4-Chlorophenyl)amino)-2-oxoethyl)-N-methyl-2-(methylthio)nicotinamide interacts with its target proteins. This detailed understanding will guide further optimization efforts and aid in identifying new therapeutic applications.

Furthermore, the scalability and sustainability of synthesizing this compound are critical considerations for its commercialization. Green chemistry principles are being integrated into synthetic routes to minimize waste and reduce environmental impact. The use of renewable feedstocks and catalytic processes are being explored as part of these efforts.

In conclusion, N-(2-((4-Chlorophenyl)amino)-2-oxoethyl)-N-methyl-2-(methylthio)nicotinamide (CAS No. 796066-96-1) represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications. Its complex structure and unique functional groups contribute to its potent biological activity, making it a valuable candidate for further development. As research continues to uncover new insights into its mechanism of action and pharmacological profile, this compound is poised to play a crucial role in addressing various human health challenges.